2-{[6-(2-methylpropanamido)pyridazin-3-yl]sulfanyl}acetic acid

• IUPAC Name: 2-[6-(2-methylpropanoylamino)pyridazin-3-yl]sulfanylacetic acid
• InChI: InChI=1S/C10H13N3O3S/c1-6(2)10(16)11-7-3-4-8(13-12-7)17-5-9(14)15/h3-4,6H,5H2,1-2H3,(H,14,15)(H,11,12,16)
• InChI Key: UUEHSAPDPDBHRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NN=C(C=C1)SCC(=O)O
• Molecular Formula: C10H13N3O3S
• Molecular Weight: 255.30 g/mol

Description

Pyridazinones and thiazoles are two classes of compounds that have structures similar to the one you mentioned. They are known for their diverse pharmacological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and antihypertensive properties.

Molecular Structure Analysis

The molecular structure of “2-{[6-(2-methylpropanamido)pyridazin-3-yl]sulfanyl}acetic acid” likely contains a pyridazinone or thiazole ring, which are common in many biologically active compounds.

Mechanism of Action

Target of Action

It is known that pyridazin-3(2h)-one derivatives, which are structurally similar to the compound , have been reported to exhibit diverse pharmacological activities . They have been associated with antihypertensive, platelet aggregation inhibitory, cardiotonic activities, and some are also well known for their pronounced analgesic, anti-inflammatory, antinociceptive, and antiulcer activities .

Mode of Action

For instance, some pyridazin-3(2H)-one derivatives have been reported to inhibit cyclooxygenase-2 .

Biochemical Pathways

Based on the known activities of related compounds, it can be inferred that this compound may influence a variety of biochemical pathways related to inflammation, pain perception, platelet aggregation, and possibly others .

Result of Action

Based on the known activities of related compounds, it can be inferred that this compound may have a range of effects at the molecular and cellular level, potentially influencing processes such as inflammation, pain perception, platelet aggregation, and possibly others .